Cas no 1263206-94-5 (1,3-Bis(5-bromopyridin-2-yl)urea)

• Product Name: 1,3-Bis(5-bromopyridin-2-yl)urea
• CAS No: 1263206-94-5
• MF: C₁₁H₈Br₂N₄O
• MW: 372.015419960022
• CID: 5187832
• Update Time: 2023-08-26

1,3-Bis(5-bromopyridin-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1,3-Bis(5-bromopyridin-2-yl)urea
• 1,3-Bis-(5-bromo-pyridin-2-yl)-urea

• Inchi： 1S/C11H8Br2N4O/c12-7-1-3-9(14-5-7)16-11(18)17-10-4-2-8(13)6-15-10/h1-6H,(H2,14,15,16,17,18)
• InChI Key： YSZWPYUJHMXMSV-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)NC(NC1C=CC(=CN=1)Br)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 266
• XLogP3: 2.4
• Topological Polar Surface Area: 66.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives